2-Amino-4-benzyloxy-5-nitropyrimidine

• CAS No.: 160948-26-5
• Molecular Formula: C11H10N4O3
• Molecular Weight: 246.22 g/mol
• IUPAC Name: 5-nitro-4-phenylmethoxypyrimidin-2-amine
• InChI: InChI=1S/C11H10N4O3/c12-11-13-6-9(15(16)17)10(14-11)18-7-8-4-2-1-3-5-8/h1-6H,7H2,(H2,12,13,14)
• InChI Key: DSIVLMKQNTVXOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC(=NC=C2[N+](=O)[O-])N

Description

2-Amino-4-benzyloxy-5-nitropyrimidine is a useful research compound. Its molecular formula is C11H10N4O3 and its molecular weight is 246.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Amino-4-chloro-5-nitropyrimidine (0.70 g, 4.0 mmol) was added to a solution of sodium (0.12 g, 5.2 mmol) in benzyl alcohol (8 mL) under argon. The solution was heated in a 130° C. oil bath for 3 h, and approximately half of the benzyl alcohol was evaporated under reduced pressure. The residue was poured into water (50 mL) with constant stirring for 10 min. After neutralization with glacial acetic acid, a brown precipitate formed which was collected by filtration and washed with water. This solid was crystallized from benzene to give 5a as a golden crystalline solid: yield, 126 mg (13%); mp 164°-167° C.; UV (pH 1) λmax 262 nm (ε=0.879×104), 295 (sh) (0.571×104); (pH 6.9) 235 (sh) (0.448×104), 273 (0.360×104), 326 (1.085×104); (pH 13) 273 (0.404×104), 327 (1.055×104); 1H NMR δ5.51 (s, 2H, ARCH2), 7.35-7.54 (m, 5H, ArH), 8.05 (d, 2H, NH2, exchange with D2O), 8.92 (s, 1H, H-6); MS (EI) calcd. m/z for C11H10N4O3 246.0752, found 246.0758; Anal. (C11H10N4O3) C, H, N.

Synthesis routes and methods II

Procedure details